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Compound of Interest

Compound Name: Firocoxib-d4

Cat. No.: B12413866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability and

technical specifications of Firocoxib-d4, a deuterated internal standard essential for the

accurate quantification of the selective COX-2 inhibitor, Firocoxib, in complex biological

matrices. This document also outlines a typical experimental workflow for its use in

bioanalytical assays and provides a visual representation of the relevant biological pathway.

Commercial Suppliers and Product Specifications
The selection of a suitable commercial supplier for Firocoxib-d4 is a critical first step in any

research endeavor. The following table summarizes the product specifications from several

reputable suppliers to facilitate a comparative evaluation.
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Supplier
Product

Name

CAS

Number

Molecular

Formula

Molecular

Weight (

g/mol )

Purity Notes

InvivoChe

m

Firocoxib-

d4

1325700-

11-5

C₁₇H₁₆D₄O

₅S
340.43 ≥98%

For

research

use only.[1]

Simson

Pharma

Limited

Firocoxib

D4

1325700-

11-5

C₁₇H₁₆D₄O

₅S
340.43

Accompani

ed by

Certificate

of Analysis.

-

Pharmaffili

ates

Firocoxib-

d4

1325700-

11-5

C₁₇H₁₆D₄O

₅S
340.43 High purity.

White solid

appearanc

e.[2]

BIOZOL
Firocoxib-

d4

1325700-

11-5

C₁₇H₁₆D₄O

₅S
340.43

95%

(HPLC and

Isotopic)

White to

off-white

solid.[3]

LGC

Standards

Firocoxib-

d4

1325700-

11-5

C₁₇H₁₆D₄O

₅S
340.43

>95%

(HPLC)

Stable

Isotope

Labelled

API.[4]

MedchemE

xpress

Firocoxib-

d4

1325700-

11-5

C₁₇H₁₆D₄O

₅S
340.43

Not

specified

Deuterium

labeled

Firocoxib.

[5]

Santa Cruz

Biotechnol

ogy

Firocoxib-

d4

1325700-

11-5

C₁₇H₁₆D₄O

₅S
340.43

Not

specified

Biochemic

al for

proteomics

research.

[6]

Experimental Protocol: Bioanalytical Method for
Firocoxib using Firocoxib-d4
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The following is a representative LC-MS/MS (Liquid Chromatography-Tandem Mass

Spectrometry) protocol for the quantification of Firocoxib in a biological matrix, utilizing

Firocoxib-d4 as an internal standard. This method is adapted from established procedures for

the analysis of Firocoxib in plasma and urine.[5][7]

1. Sample Preparation (Solid Phase Extraction - SPE)

To 200 µL of plasma or urine, add 20 µL of Firocoxib-d4 internal standard solution

(concentration to be optimized based on expected analyte levels).

Vortex mix the samples.

Load the mixture onto a pre-conditioned C18 SPE cartridge.

Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove

interferences.

Elute the analyte and internal standard with a strong organic solvent (e.g., methanol or

acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., Phenomenex Luna Phenyl-Hexyl) is suitable

for separation.[7]

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., 2

mM ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).[5][7]

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 40°C) for reproducibility.
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Tandem Mass Spectrometry (MS/MS):

Ionization Source: Electrospray Ionization (ESI) in either positive or negative mode,

depending on the analyte's properties.

Scan Type: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

MRM Transitions:

Firocoxib: Monitor the transition from the precursor ion (parent mass) to a specific

product ion (daughter mass).

Firocoxib-d4: Monitor the transition from its deuterated precursor ion to a

corresponding product ion. The mass shift due to deuterium labeling allows for its

differentiation from the unlabeled analyte.

3. Data Analysis

Quantify Firocoxib by calculating the peak area ratio of the analyte to the internal standard

(Firocoxib-d4).

Generate a calibration curve using known concentrations of Firocoxib spiked into a blank

matrix.

Determine the concentration of Firocoxib in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizing Key Processes
Supplier Selection Workflow

The process of selecting a suitable commercial supplier for Firocoxib-d4 involves several key

decision points, as illustrated in the following workflow diagram.

Define Research Needs
(Purity, Quantity, Timeline)

Identify Potential Suppliers
(Online Search, Databases) Request Quotations & Lead Times Evaluate Supplier Specifications

(CoA, Purity, Isotopic Enrichment)
Assess Supplier Reputation

(Reviews, Publications) Compare Cost-Effectiveness Select Optimal Supplier Place Order
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Click to download full resolution via product page

A flowchart illustrating the key steps in selecting a commercial supplier for a research chemical.

COX-2 Signaling Pathway

Firocoxib is a selective inhibitor of the cyclooxygenase-2 (COX-2) enzyme. Understanding the

COX-2 signaling pathway is crucial for researchers working with this compound. The diagram

below provides a simplified representation of this pathway.
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A simplified diagram of the COX-2 signaling pathway and the inhibitory action of Firocoxib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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